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Compound of Interest

Compound Name: Myristoleyl laurate

Cat. No.: B15549194 Get Quote

Disclaimer: Direct experimental data for "myristoleyl laurate" is not readily available in the

public domain. This suggests that it is either an exceptionally rare compound or not its standard

chemical name. This guide, therefore, presents a theoretical profile of myristoleyl laurate
based on the known properties of its constituent molecules: myristoleyl alcohol and lauric acid.

For comparative purposes, this guide also provides comprehensive data on the closely related

and well-documented saturated wax ester, myristyl laurate.

Introduction to Myristoleyl Laurate
Myristoleyl laurate is the ester formed from the reaction of myristoleyl alcohol (an unsaturated

C14 fatty alcohol) and lauric acid (a saturated C12 fatty acid). As a wax ester, it is expected to

be a lipophilic and water-insoluble compound. The presence of a double bond in the myristoleyl

moiety suggests that myristoleyl laurate would have a lower melting point and different

physical properties compared to its saturated counterpart, myristyl laurate. Such unsaturated

wax esters are of interest in various fields, including cosmetics, pharmaceuticals, and as

specialty lubricants, due to their unique thermal and rheological properties.

Chemical Structure
The key structural difference between the theoretical myristoleyl laurate and the known

myristyl laurate is the presence of a cis-double bond in the C14 alcohol chain of myristoleyl
laurate.
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Chemical Structure of Myristoleyl Laurate vs. Myristyl Laurate

Myristoleyl Laurate (Theoretical) Myristyl Laurate

Figure 1: Theoretical structure of Myristoleyl Laurate. Figure 2: Structure of Myristyl Laurate.

Click to download full resolution via product page

A comparison of the theoretical chemical structure of Myristoleyl Laurate and the known
structure of Myristyl Laurate.

Physicochemical Properties
The properties of myristoleyl laurate can be predicted based on the properties of myristoleic

acid and lauryl alcohol. For comparison, the experimentally determined properties of myristyl

laurate are also provided.

Predicted Properties of Myristoleyl Laurate
Property Predicted Value

IUPAC Name (Z)-tetradec-9-enyl dodecanoate

Molecular Formula C26H50O2

Molecular Weight 394.68 g/mol

Appearance
Likely a colorless to pale yellow liquid or low-

melting solid

Solubility Insoluble in water; soluble in organic solvents

Properties of Myristyl Laurate
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Property Value Reference

IUPAC Name Tetradecyl dodecanoate [1]

CAS Number 22412-97-1 [2]

Molecular Formula C26H52O2 [1][3]

Molecular Weight 396.69 g/mol [1][3]

Appearance White solid [1]

Boiling Point 438.7 °C at 760 mmHg [1]

Flash Point 225.6 °C [1]

Density 0.86 g/cm³ [1]

Solubility Insoluble in water [4]

Experimental Protocols: Synthesis of Wax Esters
While a specific protocol for myristoleyl laurate is not available, the general synthesis of wax

esters can be achieved through chemical or enzymatic methods.

Chemical Synthesis: Esterification
A common method for synthesizing wax esters is through the Fischer esterification of a fatty

alcohol with a fatty acid in the presence of an acid catalyst.
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Chemical Synthesis of a Wax Ester

Start: Reactants

Myristoleyl Alcohol + Lauric Acid

Reflux with Dean-Stark trap to remove water

Acid Catalyst (e.g., H2SO4) Anhydrous Solvent (e.g., Toluene)

Neutralization, Washing, and Drying

Column Chromatography or Distillation

Myristoleyl Laurate

Click to download full resolution via product page

A generalized workflow for the chemical synthesis of a wax ester.

Protocol:

Reactant Preparation: In a round-bottom flask, dissolve equimolar amounts of myristoleyl

alcohol and lauric acid in an anhydrous solvent such as toluene.
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Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid.

Reaction: The mixture is heated to reflux with a Dean-Stark apparatus to azeotropically

remove the water produced during the reaction, driving the equilibrium towards the ester

product. The reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the mixture is cooled, neutralized with a weak base

(e.g., sodium bicarbonate solution), washed with brine, and dried over an anhydrous salt

(e.g., sodium sulfate).

Purification: The crude product is purified by vacuum distillation or column chromatography

on silica gel to yield the pure wax ester.

Enzymatic Synthesis: Lipase-Catalyzed Esterification
Enzymatic synthesis offers a milder and more selective alternative to chemical methods, often

proceeding under solvent-free conditions.
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Enzymatic Synthesis of a Wax Ester

Start: Reactants

Myristoleyl Alcohol + Lauric Acid

Incubate at optimal temperature with agitation

Immobilized Lipase Solvent-free or in an organic solvent

Filter to remove immobilized enzyme

Purify product (e.g., by chromatography)

Myristoleyl Laurate

Click to download full resolution via product page

A generalized workflow for the enzymatic synthesis of a wax ester.

Protocol:

Reactant and Enzyme Preparation: Myristoleyl alcohol and lauric acid are mixed, often in a

stoichiometric ratio, in a reaction vessel. An immobilized lipase (e.g., from Candida

antarctica) is added. The reaction can be run neat or in a non-polar organic solvent.
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Incubation: The mixture is incubated at the optimal temperature for the lipase (typically 40-60

°C) with constant stirring.

Enzyme Removal: Once the reaction reaches equilibrium or completion, the immobilized

enzyme is removed by filtration and can be washed and reused.

Product Purification: The resulting product can be purified using standard techniques such as

column chromatography.

Potential Applications
Based on the properties of similar unsaturated wax esters, myristoleyl laurate could find

applications in several areas:

Cosmetics and Personal Care: As an emollient and skin-conditioning agent in creams,

lotions, and other formulations. Its unsaturated nature might provide a lighter, less waxy feel

compared to saturated esters.

Pharmaceuticals: As a component in topical drug delivery systems, potentially enhancing the

penetration of active ingredients through the skin.

Lubricants: As a biolubricant or a component in lubricant formulations, particularly where

good cold-flow properties are required.

Safety and Toxicology
No specific toxicity data is available for myristoleyl laurate. However, based on its constituent

parts (fatty alcohol and fatty acid), it is expected to have a low order of toxicity. For myristyl

laurate, it is not classified as a hazardous substance.[5] As with any chemical, appropriate

safety precautions should be taken in a laboratory or industrial setting.

Conclusion
While "myristoleyl laurate" is not a commonly documented chemical, its structure, properties,

and synthesis can be reasonably predicted based on the principles of organic chemistry and

the known characteristics of its precursors. It represents a potentially interesting unsaturated

wax ester with possible applications in various industries. For practical purposes, researchers
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may find the data on the well-characterized saturated analogue, myristyl laurate, to be a useful

benchmark. Further research would be required to synthesize and characterize myristoleyl
laurate to confirm its properties and explore its potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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